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Compound of Interest

Compound Name: 4-Ethoxyquinazoline

Cat. No.: B1667964

For Immediate Release

This technical guide provides a comprehensive overview of 4-Ethoxyquinazoline, a
heterocyclic organic compound of interest to researchers and professionals in the fields of
medicinal chemistry and drug development. While specific data for 4-Ethoxyquinazoline is
limited in public databases, this document compiles available information on its identification,
synthesis, and potential biological significance based on related quinazoline derivatives.

Chemical Identification

The nomenclature and identification of 4-Ethoxyquinazoline are foundational for its study.
IUPAC Nomenclature: The formal IUPAC name for this compound is 4-ethoxyquinazoline.

CAS Number: A specific CAS (Chemical Abstracts Service) number for 4-ethoxyquinazoline is
not readily found in major chemical databases. This suggests that it is a compound that has not
been extensively synthesized or characterized in the published literature. For reference, the
structurally related compound, 4-ethoxy-2-methylquinazoline, has the CAS number 91350-36-
6.

Physicochemical Properties

Quantitative physicochemical data for 4-ethoxyquinazoline is not available in the surveyed
literature. However, data for a closely related compound, 6-bromo-4-ethoxyquinazoline, is
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presented below as a surrogate to provide an estimation of its properties.[1]

Property Value (for 6-bromo-4-ethoxyquinazoline)
Molecular Formula C10H9BrN20

Molecular Weight 253.09 g/mol

Monoisotopic Mass 251.98983 Da

Note: This data is for a brominated analog and should be used as an approximation for 4-
ethoxyquinazoline.

Synthesis and Experimental Protocols

A definitive, published experimental protocol for the synthesis of 4-ethoxyquinazoline is not
available. However, a plausible synthetic route can be extrapolated from established methods
for the synthesis of other 4-substituted quinazoline derivatives. A common precursor for such
syntheses is 4-chloroquinazoline, which can be reacted with sodium ethoxide to yield the target
compound.

Proposed Synthetic Pathway:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 6-Bromo-4-ethoxyquinazoline | CLOH9BrN20O | CID 730768 - PubChem
[pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [4-Ethoxyquinazoline: A Technical Overview for
Chemical Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667964#4-ethoxyquinazoline-cas-number-and-
iupac-nomenclature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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